Cas no 169692-06-2 (4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester)

4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester structure
169692-06-2 structure
Product Name:4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester
CAS No:169692-06-2
MF:C21H17NO3
MW:331.364585638046
CID:1351485
PubChem ID:10065274
Update Time:2025-04-20

4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 3-(9-anthracenyl)-5-methyl-, ethyl ester
    • ethyl 3-anthracen-9-yl-5-methyl-1,2-oxazole-4-carboxylate
    • ethyl 3-(anthracen-9-yl)-5-methylisoxazole-4-carboxylate
    • Ethyl 3-(9-anthryl)-5-methyl-4-isoxazolecarboxylate
    • DTXSID00435095
    • 169692-06-2
    • Inchi: 1S/C21H17NO3/c1-3-24-21(23)18-13(2)25-22-20(18)19-16-10-6-4-8-14(16)12-15-9-5-7-11-17(15)19/h4-12H,3H2,1-2H3
    • InChI Key: UJSGFIZRXRKHPU-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)OCC)C(C2C3C=CC=CC=3C=C3C=CC=CC=23)=N1

Computed Properties

  • Exact Mass: 331.12091
  • Monoisotopic Mass: 331.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33
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